2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropionic acid
Cat. No. B8301757
M. Wt: 285.36 g/mol
InChI Key: LVQDQQKFZAAGBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09073830B2
Procedure details
methyl-2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropanoate (524 mg, 1.75 mmol) was charged, and dissolved through addition of THF (5 ml), and methanol (5 ml). LiOH.H2O dissolved in H2O (5 ml) was added thereto, followed by stirring for 12 hours at room temperature. After stirring for 12 hours, the resultant solution was vacuum-evaporated, acidified with 2N—HCl to pH 2-3, and extracted with EA (×2). The organic layer was dried with MgSO4, and filtered. Through vacuum distillation, the solvent was removed so as to obtain 2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropionic acid (490 mg, 1.72 mmol, 98%).
Name
methyl-2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropanoate
Quantity
524 mg
Type
reactant
Reaction Step One
Name
LiOH.H2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
98%
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3](=[O:20])[C:4]([N:7]([CH2:18][CH3:19])[S:8]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[CH3:17])(=[O:10])=[O:9])([CH3:6])[CH3:5].C1COCC1.CO.O[Li].O>O>[CH2:18]([N:7]([C:4]([CH3:5])([CH3:6])[C:3]([OH:20])=[O:2])[S:8]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[CH3:17])(=[O:10])=[O:9])[CH3:19] |f:3.4|
|
Inputs
Step One
|
Name
|
methyl-2-(N-ethyl-2-methylphenylsulfonamido)-2-methylpropanoate
|
|
Quantity
|
524 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC(C(C)(C)N(S(=O)(=O)C1=C(C=CC=C1)C)CC)=O
|
Step Two
Step Three
|
Name
|
LiOH.H2O
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O[Li].O
|
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
by stirring for 12 hours at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
After stirring for 12 hours
|
|
Duration
|
12 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the resultant solution was vacuum-evaporated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with EA (×2)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried with MgSO4
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
Through vacuum distillation
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed so as
|
Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)N(S(=O)(=O)C1=C(C=CC=C1)C)C(C(=O)O)(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.72 mmol | |
| AMOUNT: MASS | 490 mg | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
